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Compound of Interest

Compound Name: Furomine

Cat. No.: B137070

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients is paramount. This guide provides essential safety and
logistical information for the handling and disposal of Furosemide.

Furosemide, a potent diuretic, requires careful handling to mitigate risks of exposure and
ensure a safe laboratory environment.[1] Adherence to proper personal protective equipment
(PPE) protocols, operational plans, and disposal procedures is critical.

Personal Protective Equipment (PPE)

To minimize exposure to Furosemide, the following personal protective equipment is
mandatory:

e Eye and Face Protection: Wear safety glasses with side shields or goggles.[2][3] If there is a
potential for direct contact with dusts, mists, or aerosols, a face shield or other full-face
protection should be worn.[2][3]

o Skin Protection: A lab coat or work uniform is required.[2][3] Chemical-resistant gloves, such
as nitrile or powder-free latex, are essential to prevent skin contact.[4] For prolonged or
frequently repeated contact, gloves with a higher protection class are recommended.[4]

» Respiratory Protection: In situations where dust or aerosols may be generated, and
ventilation is inadequate, a NIOSH/MSHA-approved respirator should be used.[3][5] For
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unknown or high concentrations, a positive pressure air-supplied respirator is recommended.

[3]

Operational Plan for Safe Handling

A systematic approach to handling Furosemide is crucial for minimizing risk. This involves
careful planning from receipt of the compound to its final disposal.

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store Furosemide in a tightly closed, properly labeled container in a cool, well-ventilated
area, protected from light and moisture.[6][7]

o Keep away from heat, sparks, and open flames.[2]

Handling:

All handling of Furosemide should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[7][8]

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or smoke in areas where Furosemide is handled.[2][6]

Wash hands thoroughly after handling.[2]
In Case of a Spill:

o For minor spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it in a suitable container for disposal.[4]

o For larger spills, evacuate the area and alert emergency responders.[4]

o Wear appropriate PPE during cleanup.[3]

Disposal Plan
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Proper disposal of Furosemide is essential to prevent environmental contamination and
potential harm to others.

e Unused or Expired Furosemide: Do not flush down the toilet or pour down the drain unless
specifically instructed to do so.[9] The preferred method of disposal is through a licensed
waste disposal company or a drug take-back program.[10][11]

o Contaminated Materials: Any materials that have come into contact with Furosemide, such
as gloves, lab coats, and cleaning materials, should be disposed of as hazardous waste
according to local, state, and federal regulations.[5]

o Empty Containers: Before disposing of empty containers, scratch out all personal information
on the prescription label.[12] The container can then be placed in the trash or recycled.[12]

Quantitative Data for Furosemide

The following table summarizes key quantitative data for Furosemide, providing a quick
reference for its physical and toxicological properties.

Property Value Reference
Molecular Formula C12H11CIN205S [13]
Molecular Weight 330.74 g/mol [13]

Melting Point 218 - 220 °C [13]

Oral LD50 (Rat) >1,000 mg/kg [14][15]
Oral LD50 (Mouse) >1,000 mg/kg [15]

Oral LD50 (Dog) >1,000 mg/kg [15]

Intravenous LD50 (Mouse,

300 - 680 mg/k 14
Rat, Dog) I 4]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Furosemide in a
laboratory setting, from preparation to disposal.
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Workflow for Safe Furosemide Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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